![molecular formula C13H17NO3 B7465710 N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide](/img/structure/B7465710.png)
N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
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Overview
Description
N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide, also known as IBX, is a powerful oxidizing agent that has been extensively studied in the field of organic synthesis. IBX is a versatile reagent that is used for the oxidation of a variety of organic compounds, including alcohols, aldehydes, and ketones.
Mechanism of Action
The mechanism of action of N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide involves the transfer of an oxygen atom to the substrate, resulting in the formation of an intermediate iminium ion. This intermediate can then undergo a variety of reactions, including hydrolysis, reduction, or further oxidation. The high selectivity of this compound is due to the fact that it only oxidizes compounds that are easily activated towards nucleophilic attack.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be a potent oxidizing agent that can cause damage to biological molecules such as proteins and DNA. This compound has also been shown to be toxic to some cell lines, although the mechanism of toxicity is not well understood.
Advantages and Limitations for Lab Experiments
N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide has several advantages for use in lab experiments. It is a relatively inexpensive reagent that is readily available. It is also highly selective and efficient in oxidizing a variety of organic compounds. However, this compound has some limitations. It is a powerful oxidizing agent that can be difficult to handle and store. It can also be dangerous if not handled properly.
Future Directions
There are several future directions for research on N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide. One area of interest is the development of new synthetic methodologies that utilize this compound as a reagent. Another area of interest is the study of the biochemical and physiological effects of this compound. Finally, there is potential for the development of new applications for this compound in fields such as materials science and catalysis.
Synthesis Methods
The synthesis of N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide involves the reaction of isophthalic acid with acetone and hydroxylamine hydrochloride in the presence of sodium acetate. The resulting product is then treated with isopropylamine to yield this compound. This method is relatively simple and has been optimized for large-scale production of this compound.
Scientific Research Applications
N-isopropyl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide has been extensively studied in the field of organic synthesis due to its high selectivity and efficiency in oxidizing a variety of organic compounds. It has been used in the synthesis of natural products, pharmaceuticals, and other complex organic molecules. This compound has also been used in the development of new synthetic methodologies, including asymmetric oxidation reactions.
properties
IUPAC Name |
N-propan-2-yl-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-9(2)14-13(15)10-4-5-11-12(8-10)17-7-3-6-16-11/h4-5,8-9H,3,6-7H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLQKRBZYONOJKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC2=C(C=C1)OCCCO2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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